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Compound of Interest

Compound Name: Denudatine

Cat. No.: B1218229 Get Quote

For Immediate Reference: Treat denudatine as an acutely toxic substance. All disposal

procedures must be conducted in accordance with institutional and local regulations for

hazardous waste.

This guide provides essential safety and logistical information for the proper disposal of

denudatine, a diterpenoid alkaloid. The procedural guidance is intended for researchers,

scientists, and drug development professionals familiar with handling potent chemical

compounds in a laboratory environment. Given the absence of a specific Safety Data Sheet

(SDS) for denudatine, these recommendations are based on its chemical class and data from

structurally similar, highly toxic alkaloids, such as aconitine.

Chemical and Safety Data Summary
Denudatine is a C20-diterpenoid alkaloid derived from plants of the Aconitum species.[1]

Alkaloids from this genus are known to be potent cardiotoxins and neurotoxins.[1][2] Due to its

classification, denudatine should be handled with extreme caution, assuming a high level of

toxicity. The following table summarizes key information, with data for the related compound

aconitine provided for safety reference.
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Property Denudatine
Aconitine (for safety
reference)

CAS Number 26166-37-0[3] 302-27-2

Molecular Formula C22H33NO2[3] C34H47NO11

Hazard Classification
Not officially classified.

Presumed highly toxic.

Fatal if swallowed or if inhaled.

[4][5]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves, lab

coat, safety goggles. Work in a

chemical fume hood.

As per SDS: Wear protective

gloves/clothing/eye

protection/face protection.

Work under a hood.[4]

First Aid Measures

In case of exposure, seek

immediate medical attention.

Skin Contact: Rinse with

copious amounts of water. Eye

Contact: Rinse with water for

at least 15 minutes. Inhalation:

Move to fresh air. Ingestion:

Do NOT induce vomiting.

IF SWALLOWED: Immediately

call a POISON CENTER or

doctor. IF INHALED: Remove

person to fresh air and keep

comfortable for breathing.

Immediately call a POISON

CENTER or doctor.[4][5]

Experimental Protocol: Waste Disposal Procedure
The following step-by-step protocol outlines the recommended procedure for the disposal of

denudatine waste. This procedure is designed to minimize exposure and ensure compliance

with hazardous waste regulations.

Objective: To safely collect, label, and transfer denudatine waste for disposal by a certified

hazardous waste management service.

Materials:

Appropriate Personal Protective Equipment (PPE)

Designated, sealable, and clearly labeled hazardous waste container (compatible with

chemical solvents used)
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Hazardous waste labels

Chemical fume hood

Procedure:

Decontamination of Labware:

All labware (e.g., glassware, spatulas) that has come into direct contact with denudatine
must be decontaminated.

Rinse contaminated items with a suitable solvent (e.g., ethanol, methanol) to dissolve any

residual denudatine.

Collect this solvent rinse as hazardous waste. Do not discard it down the drain.

After the initial solvent rinse, wash the labware with soap and water.

Collection of Waste:

All solid denudatine waste (e.g., contaminated filter paper, weighing boats) and the initial

solvent rinses must be collected in a designated hazardous waste container.

Do not mix denudatine waste with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Labeling of Waste Container:

Clearly label the waste container with the words "Hazardous Waste."

The label must include:

The full chemical name: "Denudatine"

The CAS number: "26166-37-0"

An accurate estimation of the concentration and total quantity.

The hazard classification: "Acutely Toxic"
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The date of accumulation.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure, and well-ventilated

secondary containment area, away from incompatible materials.

Follow all institutional guidelines for the temporary storage of acute hazardous waste.

Arranging for Disposal:

Contact your institution's EHS office to schedule a pickup for the hazardous waste.

Do not attempt to dispose of denudatine waste through standard laboratory trash or

sewer systems.[6] Disposal must be handled by a licensed and approved waste disposal

plant.[4][5]

Denudatine Disposal Workflow
The following diagram illustrates the logical flow for the proper disposal of denudatine.
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Caption: Workflow for the safe disposal of denudatine waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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